1-(1-(3,4-Dimethoxyphenyl)-5-oxopyrrolidin-3-yl)-3-(pyridin-2-yl)urea

• IUPAC Name: 1-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]-3-pyridin-2-ylurea
• InChI: InChI=1S/C18H20N4O4/c1-25-14-7-6-13(10-15(14)26-2)22-11-12(9-17(22)23)20-18(24)21-16-5-3-4-8-19-16/h3-8,10,12H,9,11H2,1-2H3,(H2,19,20,21,24)
• InChI Key: FXUKBGCZZQBUKJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2CC(CC2=O)NC(=O)NC3=CC=CC=N3)OC
• Molecular Formula: C18H20N4O4
• Molecular Weight: 356.4 g/mol

Description

1-(1-(3,4-Dimethoxyphenyl)-5-oxopyrrolidin-3-yl)-3-(pyridin-2-yl)urea is a chemical compound that has been the focus of scientific research in recent years. This compound is known for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. The purpose of

Scientific Research Applications

Bone Resorption Markers

• Pyridinoline (Pyr) and Deoxypyridinoline (Dpyr) : These compounds, related in structure to the query compound, serve as biochemical markers of bone resorption. Their stability and presence in urine have been systematically investigated, highlighting their potential in long-term studies of bone health and diseases like osteoporosis. The utility of Pyr and Dpyr as markers was examined through methods such as HPLC, indicating their significant stability in urine samples, thereby suggesting their efficacy in monitoring bone degradation over time (Gerrits, Thijssen, & van Rijn, 1995).

Exposure to Environmental Toxins

• Organophosphorus (OP) and Pyrethroid (PYR) Pesticides : Studies have also focused on the urinary excretion of metabolites from environmental toxins such as OP and PYR pesticides, indicating a concern for exposure and its potential health impacts. These studies provide insight into the broader implications of chemical exposure on human health, underscoring the importance of monitoring and understanding the metabolism and excretion of hazardous substances (Babina et al., 2012).

Urinary Biomarkers for Health Conditions

• Advanced Glycosylation End Products (AGEs) : Research on AGEs and their association with oxidative stress in conditions like diabetes highlights the relevance of urinary biomarkers in diagnosing and understanding metabolic diseases. The identification of increased AGEs in urine samples from diabetic patients compared to healthy individuals points to the potential of these compounds in early detection and management of diabetes-related complications (Tsukahara et al., 2003).